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Compound of Interest

Compound Name: 2-Bromo-5-iodopyridine

Cat. No.: B107189 Get Quote

Essential Safety and Handling Guide for 2-Bromo-5-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-5-iodopyridine (CAS No: 73290-22-9). Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
2-Bromo-5-iodopyridine is a hazardous substance that requires careful handling. The primary

hazards associated with this chemical are summarized below.
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Hazard Statement GHS Classification Signal Word

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)
Danger

H315: Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

H318: Causes serious eye

damage

Serious Eye Damage/Eye

Irritation (Category 1)

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

Sources:[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromo-5-
iodopyridine to minimize exposure and prevent injury.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z.87.1 standards or

a face shield worn over safety

glasses.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye damage.[1]

[2]

Skin Protection

- Gloves: Nitrile gloves for

incidental splash protection;

change immediately upon

contact. For prolonged contact,

consider butyl rubber or PVA

gloves.[5][6]- Lab Coat: A fully-

buttoned lab coat.

Prevents skin contact, which

can cause irritation.[1][7] Nitrile

gloves offer broad short-term

chemical resistance.[3]

Respiratory Protection

- Use in a well-ventilated area

or a certified laboratory

chemical fume hood.[5][8]- If

ventilation is inadequate or for

large spills, a NIOSH/MSHA

approved respirator (e.g., N95

dust mask) is necessary.

Minimizes the inhalation of

dust or vapors, which can

cause respiratory tract

irritation.[2][9] Engineering

controls like fume hoods are

the primary line of defense.[3]

Foot Protection

Closed-toe, closed-heel shoes

made of a chemical-resistant

material.[4]

Protects feet from spills and

falling objects.

Handling and Storage Protocols
Proper handling and storage procedures are critical to maintaining the stability of 2-Bromo-5-
iodopyridine and ensuring a safe laboratory environment.

Handling Protocol
Preparation: Before handling, ensure that a designated work area, typically within a chemical

fume hood, is clean and uncluttered.[5][8] Verify that all necessary PPE is available and in

good condition.
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Weighing and Transferring: Conduct all weighing and transferring of 2-Bromo-5-
iodopyridine within a chemical fume hood to control dust and vapor.[6] Use non-sparking

tools.

Spill Management: In the event of a spill, evacuate personnel to a safe area.[9] Wearing

appropriate PPE, sweep up the solid material, avoiding dust formation, and place it in a

suitable, closed container for disposal.[9][10]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.

[9][10] Do not eat, drink, or smoke in the laboratory.[10]

Storage Plan
Conditions: Store in a cool, dry, and well-ventilated place away from sources of ignition.[5]

[11] The recommended storage temperature is between 2-8°C.[12]

Container: Keep the container tightly closed to prevent contamination and moisture

absorption.[10][11] The substance is light-sensitive.[9][11]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[13]

Emergency and Disposal Procedures
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. Seek medical attention if irritation

persists.[7][9]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.[9]

[10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[9][10]

Disposal Plan
Proper disposal of 2-Bromo-5-iodopyridine and its waste is essential to prevent

environmental contamination and comply with regulations.

Waste Collection: Collect all waste containing 2-Bromo-5-iodopyridine, including

contaminated consumables (e.g., gloves, wipes), in a designated, properly labeled, and

sealed hazardous waste container.[6]

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[11] A recommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[11]
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Contaminated Packaging: Dispose of contaminated packaging as unused product.[11]

Workflow for Handling 2-Bromo-5-iodopyridine

Preparation
- Verify Fume Hood

- Don PPE
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- Avoid Dust

Proceed
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Storage
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Waste Disposal
- Collect in Labeled Container

- Professional Disposal Service

Dispose Waste

Spill Response
- Evacuate & Ventilate

- Clean with PPE

Spill Occurs

Exposure Response
- Administer First Aid

- Seek Medical Attention

Exposure Occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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